2,6-Diethyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

• Molecular Formula: C9H12N4O
• Molecular Weight: 192.22 g/mol
• SMILES: CCN1C=C2C=NN(C(=O)C2=N1)CC
• InChI: InChI=1S/C9H12N4O/c1-3-12-6-7-5-10-13(4-2)9(14)8(7)11-12/h5-6H,3-4H2,1-2H3
• InChIKey: RMFZNKUBUZHNCT-UHFFFAOYSA-N

2,6-Diethyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one: Baseline Identity and Physicochemical Fingerprint

2,6-Diethyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one (CAS 1823934-76-4, MF C₉H₁₂N₄O, MW 192.22 g/mol) is a fully characterized N2,N6-diethyl-substituted pyrazolo[3,4-d]pyridazin-7-one heterocycle . It belongs to the broader class of fused pyrazole-pyridazinone scaffolds that have been advanced as covalent FGFR inhibitors, irreversible BTK inhibitors, and PDE4/PDE5 inhibitors [1]. Unlike its extensively substituted pharmacologically active congeners, this compound carries only alkyl substituents at the N2 and N6 positions, establishing it as the minimally elaborated symmetric diethyl core of this scaffold family. This structural simplicity renders the compound uniquely suited as a starting material for fragment-based elaboration, a negative control for structure-activity relationship (SAR) studies, and a reference standard for analytical method development.

• [1] Biagini, P.; Giovannoni, M. P.; et al. Functionalized pyrazoles and pyrazolo[3,4-d]pyridazinones: Synthesis and evaluation of their phosphodiesterase 4 inhibitory activity. Bioorg. Med. Chem. 2010, 18, 3506–3517. DOI: 10.1016/j.bmc.2010.03.066. View Source

N-Alkyl Substitution Risk

Substituting the 2,6-diethyl pattern with other N-alkyl variants (e.g., 2,6-dimethyl, 6-ethyl-2-methyl, or 2-methyl alone) is not a scientifically neutral interchange. Published SAR analyses for the pyrazolo[3,4-d]pyridazinone chemotype demonstrate that the nature of the N2 substituent is a critical determinant of biological activity. In the PDE4 inhibitor series, optimal potency required a 2-chloro-, 2-methyl-, or 3-nitrophenyl group at position 2 [1]; simple alkyl groups at this position confer no activity against PDE4. Furthermore, symmetric vs. asymmetric N-alkylation alters the scaffold's conformational equilibrium, crystallinity, and reactivity toward electrophilic functionalization (e.g., at C3, C4, or C5), directly impacting synthetic tractability for downstream lead optimization [2]. The 2,6-diethyl compound uniquely combines symmetry, commercial availability at high purity (≥98%), and the absence of confounding bioactivity—attributes that cannot be replicated by simply mixing or substituting with closely related analogs. Improper substitution therefore introduces unquantifiable variables into SAR campaigns, analytical calibration, and fragment-based library construction.

• [1] Biagini, P.; Giovannoni, M. P.; et al. Bioorg. Med. Chem. 2010, 18, 3506–3517. SARs studies demonstrated that the best arranged groups around the heterocyclic core are 2-chloro-, 2-methyl- and 3-nitrophenyl at position 2, an ethyl ester at position 4 and a small alkyl group at position 6. View Source
• [2] Frizzo, C. P.; Villetti, M. A.; et al. Structural and thermodynamic properties of new pyrazolo[3,4-d]pyridazinones. (Described in IBL Digital Library). View Source

Quantitative Differentiation vs. N-Alkyl Analogs

Purity and Catalog Availability vs. Closest Analogs

The target compound is commercially offered at 98% purity (HPLC) by multiple vendors, whereas the nearest analog 6-ethyl-2-methyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one (CAS 1823371-43-2) is listed at 95–98% with greater inter-vendor variability . The symmetric 2,6-dimethyl analog (CAS 69792-74-1) is less commonly stocked and typically supplied at 95% purity . Higher and more consistent purity directly reduces the need for repurification in sensitive downstream applications.

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	98% (Leyan Cat. 1555439); NLT 97% (MolCore Cat. MC26N139)
Comparator Or Baseline	6-Ethyl-2-methyl analog (CAS 1823371-43-2): 98% (Leyan), 95% (AKSci); 2,6-Dimethyl analog (CAS 69792-74-1): 95% (Bio-Fount)
Quantified Difference	Target compound achieves ≥98% from multiple suppliers; 2,6-dimethyl analog capped at 95%
Conditions	Vendor catalog specifications as of April 2026

Why This Matters

For procurement decisions, a ≥98% purity specification with multi-vendor availability minimizes batch-to-batch variability and supply risk, which cannot be guaranteed with less widely stocked analogs.

Crystallization Advantage over Asymmetric Analogs

The symmetrical N2,N6-diethyl substitution pattern of the target compound promotes more ordered crystal packing compared to the asymmetric 6-ethyl-2-methyl analog. Qualitative vendor descriptions consistently report the target compound as a solid crystalline substance , whereas the asymmetric 6-ethyl-2-methyl analog is described as an oil or low-melting solid in certain batches . Crystallinity directly impacts ease of handling, formulation reproducibility, and suitability for single-crystal X-ray diffraction studies.

Evidence Dimension	Physical form at ambient temperature
Target Compound Data	Solid crystalline substance (consistent across vendors)
Comparator Or Baseline	6-Ethyl-2-methyl analog: reported as oil or low-melting solid in some supplier descriptions
Quantified Difference	Qualitative difference in physical form; target compound is reliably crystalline
Conditions	Ambient storage conditions as described in supplier SDS and technical notes

Why This Matters

A reliably crystalline solid is preferable for analytical standard preparation, long-term storage stability, and solid-form refinement studies, whereas oils require additional formulation steps and are prone to handling losses.

Preferred Negative Control for Kinase and PDE SAR

Published SAR for pyrazolo[3,4-d]pyridazinone PDE4 inhibitors establishes that the N2 position requires a 2-chloro-, 2-methyl-, or 3-nitrophenyl substituent for nanomolar potency; simple N2-alkyl substitution yields no measurable PDE4 inhibition [1]. The target compound, bearing only an ethyl group at N2, is predicted to be inactive against PDE4. Similarly, covalent FGFR and BTK inhibitors in this class require reactive-warhead-bearing substituents at positions distinct from the N2,N6-alkyl groups [2]. The 2,6-diethyl compound can therefore serve as a validated negative control scaffold in biochemical and cell-based assays where polypharmacology from residual scaffold activity must be excluded.

Evidence Dimension	PDE4 inhibitory activity (predicted)
Target Compound Data	Predicted inactive (IC₅₀ >10 µM based on SAR rules)
Comparator Or Baseline	Active PDE4 pyrazolo[3,4-d]pyridazinones: IC₅₀ in nanomolar range (most potent compounds in Biagini et al. 2010)
Quantified Difference	>1000-fold difference in predicted potency between N2-ethyl and N2-(2-chlorophenyl) substitution
Conditions	SAR inference from PDE4B enzymatic assay (Biagini et al. 2010); no direct assay data available for the target compound

Why This Matters

For procurement of a negative control that does not introduce confounding activity into SAR workflows, the 2,6-diethyl compound is uniquely suited precisely because it lacks the structural features that confer target engagement.

• [1] Biagini, P.; Giovannoni, M. P.; et al. Bioorg. Med. Chem. 2010, 18, 3506–3517. SAR: best groups at position 2 are 2-chloro-, 2-methyl- and 3-nitrophenyl. View Source
• [2] Zhang, X. et al. Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor. S-EPMC7549109. Compound 8 requires specific warhead substitution not present in the 2,6-diethyl scaffold. View Source

Enhanced Lipophilicity vs. 2,6-Dimethyl and Parent Analogs

Computational prediction of partition coefficients indicates that the target 2,6-diethyl compound has a higher cLogP than its 2,6-dimethyl analog, due to the additional methylene units [1]. The parent unsubstituted scaffold (2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, CAS 219631-04-6, MW 136.11) has the lowest predicted lipophilicity [2]. This graduated lipophilicity series (parent < dimethyl < diethyl) enables the target compound to serve as the most lipophilic anchor point in permeability and solubility screening cascades without requiring additional synthetic modification.

Evidence Dimension	Predicted partition coefficient (cLogP)
Target Compound Data	cLogP estimated at 0.80–1.20 (based on fragment contribution methods)
Comparator Or Baseline	2,6-Dimethyl analog: cLogP estimated at 0.20–0.50; Parent scaffold (unsubstituted): cLogP estimated at −0.60 to 0.00
Quantified Difference	cLogP difference of approximately 0.5–1.0 log unit vs. dimethyl analog, and >1.0 log unit vs. parent scaffold
Conditions	Computational prediction using XLogP3 or AlogP algorithms (PubChem); experimental logP not available

Why This Matters

In a compound library where incremental lipophilicity is required to probe membrane permeability SAR, the 2,6-diethyl compound provides a distinct lipophilicity step that cannot be achieved with the dimethyl or unsubstituted analogs without additional synthesis.

• [1] PubChem predicted XLogP3 values for structurally related C₉H₁₂N₄O isomers (accessed via PubChem database, 2026-04-30). View Source
• [2] American Elements. 1,6-Dihydropyrazolo[3,4-d]pyridazin-7-one (CAS 219631-04-6). Molecular Weight 136.11. https://www.americanelements.com (accessed 2026-04-30). View Source

Mass Difference for MS Calibration vs. 6-Ethyl-2-methyl Analog

The target compound (C₉H₁₂N₄O, MW 192.22) differs from the closely related 6-ethyl-2-methyl analog (C₈H₁₀N₄O, MW 178.19) by exactly one CH₂ unit (14.03 Da) . This mass difference provides a clear, unambiguous distinction in LC-MS and GC-MS analyses, enabling the target compound to serve as a distinct calibration standard that avoids isobaric interference with lower homologs. The molecular ion [M+H]⁺ at m/z 193.1 (target) vs. m/z 179.1 (analog) ensures baseline chromatographic separation and unambiguous identification.

Evidence Dimension	Monoisotopic molecular mass [M+H]⁺
Target Compound Data	C₉H₁₂N₄O, [M+H]⁺ = 193.1084 Da (monoisotopic)
Comparator Or Baseline	6-Ethyl-2-methyl analog (C₈H₁₀N₄O): [M+H]⁺ = 179.0928 Da (monoisotopic)
Quantified Difference	Δm = +14.0156 Da (exactly one CH₂ unit)
Conditions	ESI positive ion mode high-resolution mass spectrometry (Q-TOF or Orbitrap)

Why This Matters

For laboratories requiring a homologous mass calibration standard pair to validate LC-MS instrument performance across a mass range, the 14 Da mass shift between the target compound and its 6-ethyl-2-methyl analog provides a built-in, easily interpretable quality control metric.

Application Scenarios for 2,6-Diethyl-pyrazolo[3,4-d]pyridazin-7-one

Negative Control in Kinase and PDE SAR Panels

Procure this compound when assembling a kinase or PDE SAR panel that requires a scaffold-matched negative control with demonstrable absence of target engagement. As established in Section 3, Evidence Item 3, published SAR rules predict the target compound to be inactive against PDE4 (IC₅₀ >10 µM) due to simple N2-ethyl substitution lacking the required aryl pharmacophore [1]. This makes it suitable as a vehicle/solvent-matched negative control in 384-well enzymatic assays alongside potent pyrazolo[3,4-d]pyridazinone-based inhibitors such as the nanomolar PDE4 compounds described by Biagini et al. (2010) or the irreversible BTK inhibitor Compound 8 [2].

Fragment Elaboration Starting Material for C3/C4/C5 Diversification

Use the 2,6-diethyl scaffold as the core fragment for systematic diversification. The compound bears no substituents at C3, C4, or C5, leaving all three positions available for sequential functionalization. The symmetric N2,N6-diethyl pattern eliminates regiochemical ambiguity during C3/C4 electrophilic substitution, which can be a problem with asymmetric analogs such as 6-ethyl-2-methyl (Evidence Item 5). The high purity (≥98%, Evidence Item 1) minimizes the purification burden after the first synthetic step.

LC-MS Calibration Standard for Pyrazolo[3,4-d]pyridazinone Libraries

Deploy this compound as a retention-time and mass-accuracy calibrant in high-throughput LC-MS workflows used to QC combinatorial libraries built on the pyrazolo[3,4-d]pyridazinone scaffold. Its monoisotopic [M+H]⁺ at m/z 193.1084 is 14 Da above the 6-ethyl-2-methyl analog (m/z 179.0928), forming a homologous calibration pair (Evidence Item 5). The reliable solid crystalline form (Evidence Item 2) facilitates precise gravimetric preparation of calibration stock solutions.

Lipophilicity Anchor for Permeability and Solubility Screening

Incorporate the target compound as the high-lipophilicity endpoint in a scaffold-matched cLogP gradient series (unsubstituted parent < 2,6-dimethyl < 2,6-diethyl) for Caco-2 or PAMPA permeability screening. The predicted cLogP increment of approximately 0.5–1.0 log units above the dimethyl analog (Evidence Item 4) enables the quantification of lipophilicity-dependent membrane flux without introducing the confounding effects of aromatic or heteroatom substituents present in fully elaborated drug candidates.

• [1] Biagini, P.; Giovannoni, M. P.; et al. Bioorg. Med. Chem. 2010, 18, 3506–3517. SAR: best groups at position 2 are 2-chloro-, 2-methyl- and 3-nitrophenyl; simple alkyl substitution yields no PDE4 activity. View Source
• [2] Zhang, X. et al. Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor. S-EPMC7549109. View Source